2-{2-[(tert-butoxy)carbonyl]-6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetic acid

• CAS RN: 2172200-30-3
• Molecular Formula: C14H23NO6
• Molecular Weight: 301.3

Description

2-{2-[(tert-butoxy)carbonyl]-6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetic acid, or TBDC-A, is a synthetic organic compound used in laboratory experiments for a variety of applications. TBDC-A is a structural isomer of 2-{2-[(tert-butoxy)carbonyl]-7-oxa-2-azaspiro[4.5]decan-6-yl}acetic acid, or TBDC-B. TBDC-A is a white, crystalline compound with a molecular weight of 279.32 g/mol and a melting point of 115-117°C. It is soluble in water, methanol, and dimethyl sulfoxide (DMSO).

Scientific Research Applications

TBDC-A is used in a variety of scientific research applications, including organic synthesis, drug discovery, and biochemistry. It is used as a reagent in organic synthesis, as a starting material in the synthesis of various organic compounds, and as a catalyst in organic reactions. In drug discovery, TBDC-A is used in the synthesis of novel compounds for the development of new pharmaceuticals. In biochemistry, TBDC-A is used in the study of enzyme-catalyzed reactions, as well as in the design and synthesis of novel compounds for the study of biochemical and physiological processes.

Mechanism of Action

TBDC-A has been found to act as a proton donor in organic reactions, donating a proton to the reaction partner to form a new bond. This mechanism of action is believed to be responsible for its ability to catalyze organic reactions.
Biochemical and Physiological Effects
TBDC-A has been found to have a variety of biochemical and physiological effects. In particular, it has been found to inhibit the enzyme acetylcholinesterase, which plays an important role in the regulation of neurotransmitter levels in the brain. It has also been found to inhibit the enzyme cyclooxygenase, which is involved in the synthesis of prostaglandins. Additionally, TBDC-A has been found to modulate the activity of various ion channels in the brain, including the NMDA receptor, which is involved in learning and memory.

Advantages and Limitations for Lab Experiments

The main advantage of using TBDC-A in laboratory experiments is its high solubility in a variety of solvents, making it easy to use in a variety of applications. Additionally, TBDC-A is relatively inexpensive and can be synthesized in a relatively short amount of time. However, TBDC-A is not suitable for use in vivo, as it is toxic and can cause adverse effects when administered to living organisms.

Future Directions

There are a number of potential future directions for research involving TBDC-A. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery. Additionally, further studies could be conducted on its potential use in the development of novel compounds for the study of various biological processes. Finally, further studies could be conducted on its potential use in the design and synthesis of new materials for use in a variety of applications.

Synthesis Methods

TBDC-A is synthesized by the reaction of tert-butyl bromoacetate with 7-oxa-2-azaspiro[4.5]decan-6-one in the presence of sodium hydroxide. The reaction is conducted in an inert atmosphere, such as argon or nitrogen, and is usually carried out in a solution of methanol or 2-{2-[(tert-butoxy)carbonyl]-6,9-dioxa-2-azaspiro[4.5]decan-7-yl}acetic acid. The reaction yields a white, crystalline solid which can be isolated by filtration and dried under reduced pressure.